Cas no 81262-82-0 (2-({2-[4-(4-methylphenyl)piperazin-1-yl]-2-oxoethyl}sulfanyl)-3-phenylquinazolin-4(3H)-one)

• Product name: 2-({2-[4-(4-methylphenyl)piperazin-1-yl]-2-oxoethyl}sulfanyl)-3-phenylquinazolin-4(3H)-one
• CAS No: 81262-82-0
• MF: C₂₇H₂₆N₄O₂S
• MW: 470.58594
• CID: 1802191
• PubChem ID: 63172

2-({2-[4-(4-methylphenyl)piperazin-1-yl]-2-oxoethyl}sulfanyl)-3-phenylquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-({2-[4-(4-methylphenyl)piperazin-1-yl]-2-oxoethyl}sulfanyl)-3-phenylquinazolin-4(3H)-one
• 2-[2-[4-(4-methylphenyl)piperazin-1-yl]-2-oxoethyl]sulfanyl-3-phenylquinazolin-4-one
• 3-Phenyl-2-((((4-(p-tolyl)-1-piperazinyl)carbonyl)methyl)thio)-4(3H)-quinazolinone
• DTXSID80231012
• 4(3H)-Quinazolinone, 3-phenyl-2-((((4-(p-tolyl)-1-piperazinyl)carbonyl)methyl)thio)-
• 81262-82-0
• BRN 6018677

• Inchi： InChI=1S/C27H26N4O2S/c1-20-11-13-21(14-12-20)29-15-17-30(18-16-29)25(32)19-34-27-28-24-10-6-5-9-23(24)26(33)31(27)22-7-3-2-4-8-22/h2-14H,15-19H2,1H3
• InChI Key： BCLSEGVOUBEZMR-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)N2CCN(CC2)C(=O)CSC3=NC4=CC=CC=C4C(=O)N3C5=CC=CC=C5

Computed Properties

• Exact Mass: 470.17764726g/mol
• Monoisotopic Mass: 470.17764726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.5Ų
• XLogP3: 4.9